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Compound of Interest

Compound Name: Mal-PEG2-C2-Boc

Cat. No.: B8025104 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: A specific Safety Data Sheet (SDS) for Mal-PEG2-C2-Boc (CAS: 1374666-31-5) is

not publicly available. This guide is based on general safety and handling principles for similar

maleimide-polyethylene glycol (PEG) compounds and standard laboratory practices. Always

consult the documentation provided by your supplier and a qualified safety professional before

handling this chemical.

Chemical Identification
Identifier Value

Chemical Name
tert-butyl (2-(2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-

1-yl)ethoxy)ethoxy)ethylcarbamate

Synonyms Mal-PEG2-C2-Boc

CAS Number 1374666-31-5

Molecular Formula C15H23NO6

Molecular Weight 313.35 g/mol

Chemical Structure (Structure rendering not available)

Hazard Identification and Precautionary Measures
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While specific toxicity data for Mal-PEG2-C2-Boc is unavailable, compounds containing the

maleimide group should be handled with care as they can be reactive towards thiols, such as

those found in proteins. The Boc protecting group is generally stable but can be removed by

strong acids.

General Hazards:

May cause skin and eye irritation upon direct contact.

May be harmful if inhaled or ingested.

The toxicological properties have not been fully investigated.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

Physical and Chemical Properties
The following table summarizes the known and estimated physical and chemical properties of

Mal-PEG2-C2-Boc.
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Property Value

Appearance Data not available (likely a solid)

Odor Data not available

Melting Point Data not available

Boiling Point Data not available

Solubility
Data not available (likely soluble in organic

solvents like DMSO, DMF)

Vapor Pressure Data not available

Density Data not available

Flash Point Data not available

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of the compound and ensure

laboratory safety.

Handling Protocol
Engineering Controls: Handle Mal-PEG2-C2-Boc in a well-ventilated area, preferably within

a chemical fume hood.

Personal Protective Equipment (PPE):

Gloves: Wear chemically resistant gloves (e.g., nitrile).

Eye Protection: Use safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat is required.

Dispensing:

For solids, use a spatula or other appropriate tool to handle the material. Avoid generating

dust.
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For solutions, use a calibrated pipette.

Avoidance: Prevent contact with skin, eyes, and clothing. Avoid inhalation of any dust or

vapors.

Storage Protocol
Temperature: Store in a cool, dry place. Refer to the supplier's recommendation, which is

often -20°C for long-term storage.

Inert Atmosphere: For optimal stability, especially for long-term storage, consider storing

under an inert atmosphere (e.g., argon or nitrogen).

Container: Keep the container tightly sealed to prevent moisture ingress.

Experimental Protocols
Preparation of Stock Solutions

Solvent Selection: Choose a dry, aprotic solvent in which Mal-PEG2-C2-Boc is soluble, such

as dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF).

Calculation: Determine the mass of Mal-PEG2-C2-Boc required to achieve the desired

concentration.

Dissolution:

Equilibrate the vial of Mal-PEG2-C2-Boc to room temperature before opening to prevent

condensation of moisture.

Weigh the required amount of the compound in a suitable container.

Add the calculated volume of solvent.

Vortex or sonicate briefly to ensure complete dissolution.

Storage of Stock Solution: Store stock solutions at -20°C or -80°C in small aliquots to avoid

repeated freeze-thaw cycles.
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Disposal
Dispose of Mal-PEG2-C2-Boc and any contaminated materials in accordance with local, state,

and federal regulations. Contact a licensed professional waste disposal service for guidance.

Do not allow the material to enter drains or waterways.

Visualized Workflows
The following diagrams illustrate key workflows for the safe handling and use of Mal-PEG2-C2-
Boc.
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Caption: General experimental workflow for Mal-PEG2-C2-Boc.
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Caption: Hierarchy of safety controls for handling Mal-PEG2-C2-Boc.

To cite this document: BenchChem. [Technical Guide: Safety and Handling of Mal-PEG2-C2-
Boc]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8025104#safety-and-handling-guidelines-for-mal-
peg2-c2-boc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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